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Compound of Interest

Compound Name: Reactive red 124

Cat. No.: B12382363 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral properties of the

monoazo reactive dye, C.I. Reactive Red 124. The document details its chemical identity,

expected spectral characteristics based on its class, and the experimental protocols for their

determination. This information is crucial for researchers in fields ranging from textile chemistry

and environmental science to those utilizing reactive dyes as staining agents or in other

specialized applications.

Introduction to C.I. Reactive Red 124
C.I. Reactive Red 124, also known by its trade name Drimarene Brilliant Red K-BL, is a

synthetic dye belonging to the reactive class. These dyes are characterized by their ability to

form covalent bonds with the substrate, typically cellulosic fibers like cotton, leading to high

wash fastness. The molecule contains a chromophore responsible for its color and a reactive

group that chemically bonds with the hydroxyl groups of the fiber.

Table 1: Chemical and Physical Properties of C.I. Reactive Red 124
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Property Value

C.I. Name Reactive Red 124

CAS Number 72152-49-9

Molecular Formula C₂₇H₁₄ClF₂N₅Na₄O₁₄S₄

Molecular Weight 985.1 g/mol

Class Monoazo

Spectral Properties
The spectral properties of a dye, such as its maximum absorption wavelength (λmax) and

molar absorptivity (ε), are fundamental to understanding its color, concentration, and interaction

with light. While specific, publicly available data for C.I. Reactive Red 124 is limited, its

properties can be inferred from its chemical class and data from similar reactive red dyes.

UV-Visible Absorption Spectrum
Reactive Red 124, as a red dye, is expected to exhibit its primary absorption peak in the

visible region of the electromagnetic spectrum, typically between 500 and 550 nm. This

absorption of green-blue light results in the perception of its characteristic red color. The exact

λmax can be influenced by factors such as solvent polarity, pH, and dye concentration.

Table 2: Expected and Comparative Spectral Data for Reactive Red Dyes

Dye
Expected/Reported λmax
(nm)

Molar Absorptivity (ε)
(L·mol⁻¹·cm⁻¹)

C.I. Reactive Red 124 ~520 - 540 (Estimated) Not available

C.I. Reactive Red 120 511, 535 Not available

C.I. Reactive Red 195 550 Not available

C.I. Reactive Red 2 515 Not available
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Note: The λmax for C.I. Reactive Red 124 is an educated estimate based on the typical

absorption range for similar red reactive dyes. The molar absorptivity for these dyes is often

proprietary information.

Experimental Protocols
The determination of the spectral properties of reactive dyes is a standard procedure in

analytical chemistry and is crucial for quality control and research purposes.

Determination of Maximum Absorption Wavelength
(λmax) and Molar Absorptivity (ε)
This protocol outlines the standard method for obtaining the UV-Visible absorption spectrum

and calculating the molar absorptivity of a reactive dye.

Workflow for Spectral Analysis of Reactive Dyes

1. Preparation of Stock Solution
- Accurately weigh a small amount of Reactive Red 124.

- Dissolve in a precise volume of deionized water or a suitable buffer.

2. Serial Dilutions
- Prepare a series of dilutions with known concentrations from the stock solution.

3. Spectrophotometric Measurement
- Record the UV-Visible absorption spectrum (typically 200-800 nm) for each dilution using a spectrophotometer.

- Use the solvent as a blank.

4. Determination of λmax
- Identify the wavelength of maximum absorbance from the spectra.

5. Beer-Lambert Law Analysis
- Plot absorbance at λmax versus concentration for the series of dilutions.

6. Calculation of Molar Absorptivity (ε)
- Determine the slope of the linear regression from the Beer-Lambert plot.

- The slope is equal to the molar absorptivity (ε).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b12382363?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for determining λmax and molar absorptivity.

Signaling Pathways and Other Applications
As a textile dye, Reactive Red 124 is not typically associated with biological signaling

pathways in the context of drug development. However, reactive dyes can be used in biological

research as stains for visualizing cellular components or as fluorescent probes, depending on

their photophysical properties. Any investigation into such applications would require a

thorough toxicological and cytological assessment.

The primary logical relationship involving Reactive Red 124 is its chemical reaction with a

substrate, as illustrated below.

Reaction of Reactive Red 124 with Cellulose

Reactive Red 124
(with reactive group)

Dyed Fiber
(Covalent Bond Formation)

Cellulose Fiber
(with -OH groups)

Alkali (e.g., Na₂CO₃)
pH > 10.5

catalyzes

Click to download full resolution via product page

Caption: Covalent bond formation between Reactive Red 124 and cellulose.

Conclusion
C.I. Reactive Red 124 is a valuable dye in the textile industry due to its vibrant color and

excellent fastness properties. While specific spectral data in the public domain is scarce, its

properties align with those of other monoazo reactive red dyes, with an expected maximum

absorption in the 520-540 nm range. The experimental protocols outlined in this guide provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12382363?utm_src=pdf-body-img
https://www.benchchem.com/product/b12382363?utm_src=pdf-body
https://www.benchchem.com/product/b12382363?utm_src=pdf-body
https://www.benchchem.com/product/b12382363?utm_src=pdf-body
https://www.benchchem.com/product/b12382363?utm_src=pdf-body-img
https://www.benchchem.com/product/b12382363?utm_src=pdf-body
https://www.benchchem.com/product/b12382363?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


a clear framework for the precise determination of its spectral characteristics, which is essential

for its application in both industrial and research settings. Further research into its potential use

in non-textile applications would necessitate a detailed characterization of its photophysical and

toxicological properties.

To cite this document: BenchChem. [Spectral Characteristics of C.I. Reactive Red 124: A
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12382363#spectral-properties-of-reactive-red-124]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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